4-Methylmorpholine
Overview
Description
4-Methylmorpholine is a nitrogen-containing heterocyclic compound with a molecular structure that features an oxygen atom preventing hydrogen bonding among water molecules, which influences its thermodynamic stability and host-guest interactions in hydrate phases (Park et al., 2015).
Synthesis Analysis
The synthesis of 4-Methylmorpholine involves chemical reactions that lead to the formation of this compound. For instance, it can be synthesized by the coupling of 2-chloro-4,6-dimethoxy-1,3,5-triazine and N-methylmorpholine in THF, which is a process that effectively proceeds in THF to give the corresponding amides in good yield (Kunishima et al., 1999).
Molecular Structure Analysis
The molecular structure and vibrational frequencies of 4-Methylmorpholine have been extensively studied through techniques like FT-IR and FT-Raman spectroscopy. These studies provide insights into the hydrogen bond formation and the charge transfer within the molecule, which are crucial for understanding the chemical properties of 4-Methylmorpholine (Balachandran et al., 2012).
Chemical Reactions and Properties
4-Methylmorpholine undergoes various chemical reactions, including fluorination with cobalt(III) fluoride, leading to the formation of highly fluorinated morpholines. These reactions and the resultant products' structures have been elucidated using mass spectrometry and NMR spectroscopy, providing insight into the compound's reactivity and functional group transformations (Rendell & Wright, 1978).
Physical Properties Analysis
The physical properties of 4-Methylmorpholine, such as its thermodynamic behavior in forming structure H clathrate hydrates with methane, have been characterized to understand its role as a proton acceptor and its impact on hydrate-phase equilibria. This understanding is crucial for applications in chemical engineering and materials science (Park et al., 2015).
Chemical Properties Analysis
The chemical properties of 4-Methylmorpholine, including its ability to form hydrogen bonds and its reactivity towards various chemical reagents, have been detailed in studies focusing on its spectroscopic properties and molecular structure. Such studies provide valuable information on the compound's behavior in chemical reactions and its potential applications in synthesis and materials science (Balachandran et al., 2012).
Scientific Research Applications
Urethane Formation
- Scientific Field : Computational Chemistry
- Summary of Application : 4-Methylmorpholine is used as a catalyst in the formation of urethane through the reaction of phenyl isocyanate and butan-1-ol .
- Methods of Application : The reaction mechanism in the presence of 4-Methylmorpholine differs significantly from the catalyst-free case and includes seven steps. The reaction with and without catalysts was studied at BHandHLYP/6‑31G(d) and G3MP2BHandHLYP levels of theories .
- Results or Outcomes : The results showed that 4-Methylmorpholine is a more effective catalyst compared to morpholine, which can be associated with the difference in their Proton Affinity (PA) (1523.95 and 963.07 kJ/mol, respectively) . This proves the important role of amine catalysts in urethane synthesis which can be applied in polyurethane catalyst design and development .
Solvent and Crosslinker
- Scientific Field : Industrial Manufacturing
- Summary of Application : 4-Methylmorpholine is used as a solvent for dyes, resins, waxes, and pharmaceuticals. It also acts as a crosslinker in the preparation of polyurethane foams, elastomers, and adhesives .
- Methods of Application : It is used as a precursor to prepare N-methylmorpholine N-oxide and morpholinium cation-based ionic liquids .
- Results or Outcomes : It is utilized as corrosion inhibitors and anti-scaling agents in industries .
Synthesis of Morpholines
- Scientific Field : Organic Chemistry
- Summary of Application : The morpholine (1,4-oxazinane) motif has attracted significant attention due to its widespread availability in natural products and biologically relevant compounds . 4-Methylmorpholine is used in the synthesis of morpholines and their carbonyl-containing analogs from 1,2-amino alcohols, aziridines, epoxides, and related compounds .
- Methods of Application : Various methods have been developed for the synthesis of substituted morpholines, including coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides . Special attention is paid to the syntheses performed in a stereoselective manner and using transition metal catalysis .
- Results or Outcomes : Various mono-, di-, and trisubstituted morpholines, spiro morpholines, and ring-fused morpholines, as well as morpholine homologs were synthesized in good to excellent yields by a single methodology under similar reaction conditions .
Preparation of N-methylmorpholine N-oxide and Morpholinium Cation-Based Ionic Liquids
- Scientific Field : Industrial Chemistry
- Summary of Application : 4-Methylmorpholine is used as a precursor to prepare N-methylmorpholine N-oxide and morpholinium cation-based ionic liquids .
- Methods of Application : The specific methods of application are not detailed in the source, but typically involve chemical reactions under controlled conditions .
- Results or Outcomes : The preparation of these compounds expands the range of available ionic liquids, which have numerous applications in areas such as green chemistry, catalysis, and materials science .
Corrosion Inhibitor and Anti-Scaling Agent
- Scientific Field : Industrial Chemistry
- Summary of Application : 4-Methylmorpholine is utilized as corrosion inhibitors and anti-scaling agents in industries .
- Methods of Application : The specific methods of application are not detailed in the source, but typically involve the addition of 4-Methylmorpholine to the systems where corrosion and scaling are concerns .
- Results or Outcomes : The use of 4-Methylmorpholine as a corrosion inhibitor and anti-scaling agent helps to protect industrial equipment and enhance their longevity .
Solvent for Dyes, Resins, Waxes, and Pharmaceuticals
- Scientific Field : Industrial Manufacturing
- Summary of Application : 4-Methylmorpholine is used as a solvent for dyes, resins, waxes, and pharmaceuticals .
- Methods of Application : It is used in the manufacturing process where it helps to dissolve or dilute other substances .
- Results or Outcomes : Its use as a solvent facilitates various industrial processes and enhances the effectiveness of certain products .
Safety And Hazards
Future Directions
properties
IUPAC Name |
4-methylmorpholine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO/c1-6-2-4-7-5-3-6/h2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJRJJKPEHAURKC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCOCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO | |
Record name | 4-METHYLMORPHOLINE | |
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Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
3651-67-0 (hydrochloride) | |
Record name | 4-Methylmorpholine | |
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DSSTOX Substance ID |
DTXSID9029146 | |
Record name | 4-Methylmorpholine | |
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Molecular Weight |
101.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
4-methylmorpholine appears as a water-white liquid with an ammonia-like odor. Less dense than water and insoluble in water. May be moderately toxic by ingestion, inhalation and skin absorption. Very irritating to skin, eyes, and mucous membranes. Used as a solvent and to make pharmaceuticals., Liquid, A water-white liquid with an ammonia-like odor; [CAMEO] | |
Record name | 4-METHYLMORPHOLINE | |
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Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Morpholine, 4-methyl- | |
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Record name | 4-Methylmorpholine | |
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Flash Point |
75 °F (NFPA, 2010), 75 °F | |
Record name | 4-METHYLMORPHOLINE | |
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Record name | 4-Methylmorpholine | |
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Vapor Pressure |
13.2 [mmHg] | |
Record name | 4-Methylmorpholine | |
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Product Name |
4-Methylmorpholine | |
CAS RN |
109-02-4 | |
Record name | 4-METHYLMORPHOLINE | |
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Record name | 4-Methylmorpholine | |
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Record name | 4-Methylmorpholine | |
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Record name | 4-Methylmorpholine | |
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Record name | Morpholine, 4-methyl- | |
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Record name | 4-Methylmorpholine | |
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Record name | 4-methylmorpholine | |
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Record name | N-METHYLMORPHOLINE | |
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Retrosynthesis Analysis
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Feasible Synthetic Routes
Citations
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